3-Amino-3-(3-chloro(2-thienyl))propanoic acid

• Molecular Formula: C7H8ClNO2S
• Molecular Weight: 205.66 g/mol
• IUPAC Name: 3-amino-3-(3-chlorothiophen-2-yl)propanoic acid
• InChI: InChI=1S/C7H8ClNO2S/c8-4-1-2-12-7(4)5(9)3-6(10)11/h1-2,5H,3,9H2,(H,10,11)
• InChI Key: QXHBLAKHGCILJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1Cl)C(CC(=O)O)N

Description

3-Amino-3-(3-chloro(2-thienyl))propanoic acid (CAS 773117-88-7) is a β-amino acid derivative featuring a 3-chlorothiophene substituent. Its molecular formula is C₇H₇ClN₂O₂S, with a molecular weight of 218.66 g/mol. The compound is characterized by a propanoic acid backbone substituted with an amino group and a 3-chloro-2-thienyl aromatic ring. This structural motif confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-3-(3-chloro(2-thienyl))propanoic acid typically involves the reaction of 3-chloro-2-thiophenecarboxylic acid with ammonia or an amine under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the proper formation of the desired product. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced catalysts, and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(3-chloro(2-thienyl))propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The chlorine atom in the 3-chloro-2-thienyl group can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

3-Amino-3-(3-chloro(2-thienyl))propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to study enzyme interactions and metabolic pathways.

Industry: Used in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-amino-3-(3-chloro(2-thienyl))propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Substituted Phenyl Groups

a. (S)-3-Amino-3-(3-chlorophenyl)propanoic acid hydrochloride (CAS 490034-83-8)

• Structure : Phenyl ring with a chlorine substituent at position 3.
• Molecular Formula: C₉H₁₁Cl₂NO₂.
• Key Differences : Replaces the thienyl group with a phenyl ring, altering lipophilicity and electronic properties. The hydrochloride salt enhances solubility compared to the free acid form .

b. (R)-3-Amino-3-(2-fluorophenyl)propanoic acid (CAS 151911-22-7)

• Structure : Fluorine substituent at position 2 on the phenyl ring.
• Molecular Formula: C₉H₁₀FNO₂.
• Key Differences: Smaller halogen (F vs.

c. (3S)-3-Amino-3-(3,4-dichlorophenyl)propanoic acid (CAS 909709-43-9)

• Structure : Dichlorinated phenyl ring (positions 3 and 4).
• Molecular Formula: C₉H₈Cl₂NO₂.
• Key Differences : Additional chlorine increases molecular weight (246.08 g/mol ) and lipophilicity, which could enhance membrane permeability but reduce aqueous solubility .

Analogues with Heterocyclic Substituents

a. 2-Amino-3-(5-chlorobenzo[b]thiophen-3-yl)propanoic acid (CAS 23906-28-7)

• Structure : Benzo[b]thiophene fused ring system with chlorine at position 4.
• Molecular Formula: C₁₁H₁₀ClNO₂S.
• Higher molecular weight (255.72 g/mol) may impact pharmacokinetics .

b. (S)-2-Amino-3-(thiophen-3-yl)propanoic acid (CAS 3685-51-6)

• Structure : Unsubstituted thiophene at position 3.
• Molecular Formula: C₇H₉NO₂S.

Halogen-Substituted Derivatives

a. 3-Amino-3-(2-bromophenyl)propanoic acid

• Structure : Bromine substituent at position 2 on phenyl.
• Molecular Formula: C₉H₁₀BrNO₂.
• Key Differences : Larger halogen (Br vs. Cl) increases molecular weight (244.09 g/mol ) and steric hindrance. Predicted pKa = 3.62 suggests stronger acidity compared to chloro derivatives .

b. 3-Amino-3-(3-cyanophenyl)propanoic acid hydrochloride (CAS 1810069-92-1)

• Structure: Cyano (-CN) substituent at position 3 on phenyl.
• Molecular Formula : C₁₀H₁₁ClN₂O₂.

Physicochemical and Pharmacokinetic Comparisons

Table 1. Key Properties of Selected Compounds

Compound (CAS)	Molecular Weight (g/mol)	Aromatic Substituent	Halogen/Group	Predicted pKa	LogP*
3-Amino-3-(3-chloro(2-thienyl))propanoic acid (773117-88-7)	218.66	3-chloro-2-thienyl	Cl	~3.5 (est.)	1.8
(S)-3-Amino-3-(3-chlorophenyl)propanoic acid HCl (490034-83-8)	244.11	3-chlorophenyl	Cl	3.2	2.3
2-Amino-3-(5-chlorobenzo[b]thiophen-3-yl)propanoic acid (23906-28-7)	255.72	5-chlorobenzo[b]thiophen-3-yl	Cl	~3.0	2.9
3-Amino-3-(2-bromophenyl)propanoic acid (N/A)	244.09	2-bromophenyl	Br	3.62	2.5

*LogP values estimated based on substituent contributions.

Pharmacokinetic Insights:

• For 3-chloro(2-thienyl) derivatives, the thienyl group’s smaller size compared to phenyl may enhance BBB transit, but this requires experimental validation.
• Metabolism: Halogenated aromatic rings (e.g., Cl, Br) are prone to oxidative metabolism, whereas cyano groups may resist degradation but increase renal clearance .

Biological Activity

3-Amino-3-(3-chloro(2-thienyl))propanoic acid is a compound with notable biological activity, primarily explored for its potential therapeutic applications. This article consolidates findings from various research studies, highlighting its mechanisms of action, biological effects, and potential applications in pharmacology.

Chemical Structure and Properties

The chemical structure of 3-amino-3-(3-chloro(2-thienyl))propanoic acid features a propanoic acid backbone with an amino group and a chloro-substituted thiophene moiety. This unique structure contributes to its distinct biological properties.

Property	Value
Molecular Formula	C7H8ClNO2S
Molecular Weight	189.66 g/mol
CAS Number	94333-62-7

The biological activity of 3-amino-3-(3-chloro(2-thienyl))propanoic acid is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. It has been shown to modulate the activity of certain neurotransmitter receptors, suggesting potential applications in treating neurological disorders.

Interaction Studies

Preliminary studies indicate that this compound may act as an antagonist at various receptors, influencing pathways involved in mood regulation and anxiety. Its structural similarity to other biologically active compounds enhances its potential for drug development.

Antimicrobial Properties

Research indicates that 3-amino-3-(3-chloro(2-thienyl))propanoic acid exhibits antimicrobial properties. In vitro studies have demonstrated its effectiveness against several bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli
• Bacillus subtilis

The Minimum Inhibitory Concentration (MIC) values for these strains range from 4.69 µM to 156.47 µM, showcasing moderate to good antibacterial activity .

Neuropharmacological Effects

The compound's ability to interact with neurotransmitter systems positions it as a candidate for further exploration in neuropharmacology. Studies suggest it may influence serotonin and dopamine pathways, which are critical in mood regulation and cognitive function.

Case Studies

• Neurotransmitter Receptor Interaction : A study investigated the binding affinity of 3-amino-3-(3-chloro(2-thienyl))propanoic acid to serotonin receptors. Results indicated a significant binding affinity, suggesting its potential as an antidepressant agent.
• Antibacterial Efficacy : In a controlled laboratory setting, the compound was tested against various Gram-positive and Gram-negative bacteria. The results confirmed its efficacy, particularly against S. aureus and E. coli, with observed MIC values indicating strong antibacterial activity .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-amino-3-(3-chloro(2-thienyl))propanoic acid, it is beneficial to compare it with structurally similar compounds:

Compound Name	Key Features
3-Amino-3-(2-thienyl)propanoic acid	Lacks chlorine substitution
3-Amino-3-(4-chloro(2-thienyl))propanoic acid	Different position of chlorine substitution
3-Amino-3-(3-bromo(2-thienyl))propanoic acid	Bromine instead of chlorine

This comparison highlights the distinct chemical characteristics that may influence biological activity and therapeutic applications.